Cas no 544429-08-5 (Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-)
544429-08-5 structure
Product Name:Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
CAS No:544429-08-5
MF:C18H20O4
MW:300.349005699158
CID:2850694
PubChem ID:11335589
Update Time:2025-04-21
Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
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- DTXCID50413606
- DTXSID20462787
- Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
- 544429-08-5
-
- Inchi: 1S/C18H20O4/c19-11-18(22-13-16-9-5-2-6-10-16)17(20)14-21-12-15-7-3-1-4-8-15/h1-11,17-18,20H,12-14H2/t17-,18+/m1/s1
- InChI Key: KRTRSMUBVIQEDZ-MSOLQXFVSA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H](C=O)[C@@H](COCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 300.13615911Da
- Monoisotopic Mass: 300.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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